![molecular formula C11H13ClN2O2 B3848449 N-(3-chlorophenyl)-N'-isopropylethanediamide](/img/structure/B3848449.png)
N-(3-chlorophenyl)-N'-isopropylethanediamide
Overview
Description
N-(3-chlorophenyl)-N'-isopropylethanediamide, commonly known as ACPD, is a chemical compound used in scientific research. It is an agonist for metabotropic glutamate receptors (mGluRs) and is used to study the physiological and biochemical effects of these receptors.
Mechanism of Action
ACPD acts as an agonist for N-(3-chlorophenyl)-N'-isopropylethanediamide, specifically the mGluR1 and mGluR5 subtypes. When ACPD binds to these receptors, it activates a signaling cascade that leads to changes in neuronal activity and synaptic plasticity.
Biochemical and Physiological Effects:
ACPD has been shown to have a variety of biochemical and physiological effects. It can modulate neurotransmitter release, alter synaptic plasticity, and affect neuronal excitability. ACPD has also been shown to have analgesic effects, and it may have potential as a treatment for chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using ACPD in lab experiments is that it is a potent and selective agonist for N-(3-chlorophenyl)-N'-isopropylethanediamide. This allows researchers to study the specific effects of mGluR activation without interference from other receptors. However, ACPD has limitations in terms of its pharmacokinetics and pharmacodynamics, which may affect its suitability for certain types of experiments.
Future Directions
There are many potential future directions for research involving ACPD and N-(3-chlorophenyl)-N'-isopropylethanediamide. One area of interest is the development of new drugs that target N-(3-chlorophenyl)-N'-isopropylethanediamide, which may have therapeutic potential for a variety of neurological and psychiatric disorders. Other directions include investigating the role of N-(3-chlorophenyl)-N'-isopropylethanediamide in neurodegenerative diseases, such as Alzheimer's and Parkinson's, and exploring the potential of mGluR modulation in the treatment of addiction and mood disorders.
In conclusion, ACPD is a chemical compound that is widely used in scientific research to study the function of N-(3-chlorophenyl)-N'-isopropylethanediamide. It has a variety of biochemical and physiological effects and has potential as a treatment for chronic pain and other disorders. Future research directions include the development of new drugs that target N-(3-chlorophenyl)-N'-isopropylethanediamide and investigating the role of N-(3-chlorophenyl)-N'-isopropylethanediamide in neurological and psychiatric disorders.
Scientific Research Applications
ACPD is widely used in scientific research to study the function of N-(3-chlorophenyl)-N'-isopropylethanediamide. These receptors are involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception. ACPD has been used to investigate the role of N-(3-chlorophenyl)-N'-isopropylethanediamide in these processes, as well as in drug addiction, anxiety, and depression.
properties
IUPAC Name |
N-(3-chlorophenyl)-N'-propan-2-yloxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c1-7(2)13-10(15)11(16)14-9-5-3-4-8(12)6-9/h3-7H,1-2H3,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJPGYSIYBPQXGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(=O)NC1=CC(=CC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chlorophenyl)-N'-(propan-2-yl)ethanediamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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